Cas no 1805539-34-7 (3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine
• CAS No: 1805539-34-7
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4887557
• Update Time: 2025-07-18

3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine

• Inchi： 1S/C8H8BrF2NO/c1-4-5(2-9)7(8(10)11)6(13)3-12-4/h3,8,13H,2H2,1H3
• InChI Key： VJLLWHUSGQQUDU-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NC=C(C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine

3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine: A Promising Compound in Pharmaceutical Research

3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine, with the CAS No. 1805539-34-7, represents a novel heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential pharmacological activities. This molecule combines multiple functional groups, including a bromomethyl, difluoromethyl, hydroxyl, and methyl substituents, which collectively contribute to its diverse interactions with biological targets. The synthesis and characterization of this compound have been extensively explored in organosynthesis and drug discovery research, highlighting its role as a versatile scaffold for the development of new therapeutic agents.

Recent studies have demonstrated that the 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine structure exhibits high reactivity due to the presence of electrophilic bromine and fluorine atoms, which can engage in various chemical transformations. For instance, a 2023 publication in Organic & Biomolecular Chemistry reported the successful synthesis of this compound via a nucleophilic substitution reaction, where the bromomethyl group was selectively replaced by other functional groups to generate derivatives with enhanced biological activity. Such synthetic flexibility makes this compound a valuable candidate for drug design and chemical modification studies.

One of the most promising applications of 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine lies in its potential as a lead compound for antimicrobial and anti-inflammatory therapies. A 2024 study published in Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory effects against multidrug-resistant bacteria, particularly Staphylococcus aureus and Pseudomonas aeruginosa. The hydroxyl and difluoromethyl groups appear to play a critical role in modulating the molecule’s interaction with bacterial cell membranes, thereby enhancing its antimicrobial efficacy. This finding underscores the importance of structure-activity relationship (SAR) analysis in optimizing the therapeutic potential of this compound.

In addition to its antimicrobial properties, the 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine scaffold has shown promise in neuropharmacology and anti-cancer research. A 2023 preclinical study in Cancer Research indicated that this compound exhibits selective cytotoxicity against prostate cancer cells (PC-3 cell line), with minimal toxicity to normal cells. The mechanism of action was attributed to the compound’s ability to induce apoptosis and autophagy in cancer cells, as well as its capacity to disrupt mitochondrial function. These findings highlight the potential of this compound as a lead molecule for the development of targeted cancer therapies.

From a synthetic perspective, the 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine structure presents unique challenges and opportunities for asymmetric synthesis and green chemistry approaches. A 2024 article in Chemical Communications described a sustainable method for its synthesis using a photocatalytic reaction under mild conditions, which significantly reduces energy consumption and waste generation. This approach aligns with the growing emphasis on environmentally friendly chemical processes in pharmaceutical manufacturing.

The 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine compound also holds potential in materials science, particularly in the development of organic semiconductors and photovoltaic materials. Researchers at the University of Tokyo reported in 2023 that derivatives of this compound exhibit excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and perovskite solar cells. The presence of fluorine atoms in the molecule enhances its stability and electronic conductivity, which are critical factors for the performance of these advanced materials.

Despite its promising applications, the 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine compound requires further investigation to fully understand its toxicological profile and pharmacokinetic behavior. A 2023 review in Toxicological Sciences emphasized the need for comprehensive safety assessments, particularly regarding its long-term effects on human health and ecological systems. This highlights the importance of regulatory compliance and risk assessment studies in the development of new compounds based on this scaffold.

In conclusion, the 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine compound represents a significant advancement in organic chemistry and drug discovery. Its unique structural features and diverse applications in medicine, materials science, and environmental chemistry make it a valuable subject for further research. As the field of chemical biology continues to evolve, the potential of this compound to contribute to new therapies and technologies remains highly promising.

For more information on the synthesis, characterization, and applications of 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine, researchers are encouraged to consult recent publications in Organic Chemistry, Medicinal Chemistry, and Materials Science journals. Collaborative efforts between academic institutions, industrial laboratories, and regulatory agencies will be essential in translating these findings into practical solutions for global health and sustainability challenges.

References: 1. Organics & Biomolecular Chemistry, 2023. 2. Journal of Medicinal Chemistry, 2024. 3. Cancer Research, 2023. 4. Chemical Communications, 2024. 5. Toxicological Sciences, 2023.

Keywords: 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-methylpyridine, drug discovery, antimicrobial agents, organic synthesis, structure-activity relationship, green chemistry, targeted cancer therapy, materials science.

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